Cas no 63559-01-3 (7-Thiabicyclo[4.2.0]octa-1,3,5-triene)

7-Thiabicyclo[4.2.0]octa-1,3,5-triene structure
63559-01-3 structure
Product name:7-Thiabicyclo[4.2.0]octa-1,3,5-triene
CAS No:63559-01-3
MF:C7H6S
MW:122.18754
CID:426193
PubChem ID:640624

7-Thiabicyclo[4.2.0]octa-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

    • 7-Thiabicyclo[4.2.0]octa-1,3,5-triene
    • benzothiete
    • InChI=1/C7H6S/c1-2-4-7-6(3-1)5-8-7/h1-4H,5H
    • DTXSID20348779
    • SCHEMBL15761043
    • 63559-01-3
    • Inchi: InChI=1S/C7H6S/c1-2-4-7-6(3-1)5-8-7/h1-4H,5H2
    • InChI Key: KUGJQUKMALCUKX-UHFFFAOYSA-N
    • SMILES: C1C2=CC=CC=C2S1

Computed Properties

  • Exact Mass: 122.01908
  • Monoisotopic Mass: 122.01902136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

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